Cas no 67816-13-1 (2-ethylhexyl 2-{8-[(2-ethylhexyl)oxy]-8-oxooctyl}-5-hexylcyclohexanecarboxylate)

2-ethylhexyl 2-{8-[(2-ethylhexyl)oxy]-8-oxooctyl}-5-hexylcyclohexanecarboxylate structure
67816-13-1 structure
Product Name:2-ethylhexyl 2-{8-[(2-ethylhexyl)oxy]-8-oxooctyl}-5-hexylcyclohexanecarboxylate
CAS No:67816-13-1
MF:C37H70O4
MW:578.94931268692
CID:1721863
PubChem ID:6455570
Update Time:2025-04-21

2-ethylhexyl 2-{8-[(2-ethylhexyl)oxy]-8-oxooctyl}-5-hexylcyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-ethylhexyl 2-{8-[(2-ethylhexyl)oxy]-8-oxooctyl}-5-hexylcyclohexanecarboxylate
    • 2-ethylhexyl 2-[8-(2-ethylhexoxy)-8-oxooctyl]-5-hexylcyclohexane-1-carboxylate
    • Cyclohexaneoctanoic acid, 2(or 3)-[[(2-ethylhexyl)oxy]carbonyl]-4-hexyl-, 2-ethylhexyl ester
    • 2(3)-Carboxy-4-hexylcyclohexaneoctanoic acid, bis(2-ethylhexyl) ester
    • CFABRMYWPKAADA-UHFFFAOYSA-N
    • Cyclohexaneoctanoic acid, 2(or 3)-(((2-ethylhexyl)oxy)carbonyl)-4-hexyl-, 2-ethylhexyl ester
    • 2-ETHYLHEXYL 2-{8-[(2-ETHYLHEXYL)OXY]-8-OXOOCTYL}-5-HEXYLCYCLOHEXANE-1-CARBOXYLATE
    • DTXSID30987153
    • 67816-13-1
    • Inchi: 1S/C37H70O4/c1-6-11-14-18-23-33-26-27-34(35(28-33)37(39)41-30-32(10-5)22-13-8-3)24-19-16-15-17-20-25-36(38)40-29-31(9-4)21-12-7-2/h31-35H,6-30H2,1-5H3
    • InChI Key: CFABRMYWPKAADA-UHFFFAOYSA-N
    • SMILES: O(CC(CC)CCCC)C(C1CC(CCCCCC)CCC1CCCCCCCC(=O)OCC(CC)CCCC)=O

Computed Properties

  • Exact Mass: 578.52741071g/mol
  • Monoisotopic Mass: 578.52741071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 28
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.2
  • Topological Polar Surface Area: 52.6Ų
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